![molecular formula C10H13N5O B6630147 3-Methyl-1-([1,2,4]triazolo[4,3-a]pyrazin-8-yl)pyrrolidin-3-ol](/img/structure/B6630147.png)
3-Methyl-1-([1,2,4]triazolo[4,3-a]pyrazin-8-yl)pyrrolidin-3-ol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-Methyl-1-([1,2,4]triazolo[4,3-a]pyrazin-8-yl)pyrrolidin-3-ol is a chemical compound that has been the subject of scientific research due to its potential applications in various fields, including medicine, agriculture, and industry.
Mechanism of Action
The mechanism of action of 3-Methyl-1-([1,2,4]triazolo[4,3-a]pyrazin-8-yl)pyrrolidin-3-ol is not fully understood. However, it has been suggested that it may act by inhibiting the activity of certain enzymes or proteins that are involved in the growth and proliferation of cancer cells or the development of neurodegenerative disorders.
Biochemical and Physiological Effects:
Studies have shown that this compound can have various biochemical and physiological effects depending on the application. For example, in cancer cells, it has been shown to induce apoptosis or programmed cell death. In neurodegenerative disorders, it has been shown to reduce the accumulation of toxic proteins in the brain.
Advantages and Limitations for Lab Experiments
3-Methyl-1-([1,2,4]triazolo[4,3-a]pyrazin-8-yl)pyrrolidin-3-ol has several advantages for lab experiments. It is relatively easy to synthesize, and it is stable and pure, making it suitable for further research and development. However, it also has some limitations, such as its low solubility in water, which can make it challenging to administer in vivo.
Future Directions
There are several future directions for the research and development of 3-Methyl-1-([1,2,4]triazolo[4,3-a]pyrazin-8-yl)pyrrolidin-3-ol. These include:
1. Investigating its potential as a treatment for other types of cancer and neurodegenerative disorders.
2. Developing new synthesis methods to improve the yield and purity of the compound.
3. Studying its potential applications in other fields, such as energy storage and catalysis.
4. Investigating its mechanism of action in more detail to better understand its effects on cells and organisms.
5. Developing new formulations or delivery methods to improve its solubility and bioavailability.
Conclusion:
In conclusion, this compound is a chemical compound that has been the subject of scientific research due to its potential applications in various fields. Its synthesis method is relatively straightforward, and it has been studied for its potential as a treatment for cancer, Alzheimer's disease, and other neurodegenerative disorders. While its mechanism of action is not fully understood, studies have shown that it can have various biochemical and physiological effects depending on the application. There are several future directions for the research and development of this compound, including investigating its potential as a treatment for other types of cancer and neurodegenerative disorders, developing new synthesis methods, and studying its mechanism of action in more detail.
Synthesis Methods
The synthesis of 3-Methyl-1-([1,2,4]triazolo[4,3-a]pyrazin-8-yl)pyrrolidin-3-ol involves the reaction between 3-methylpyrrolidine and 8-chloro-1-(1,2,4-triazol-1-yl)pyrazino[2,3-b]pyridine in the presence of a base such as potassium carbonate. The product is obtained in good yield and high purity, making it suitable for further research and development.
Scientific Research Applications
3-Methyl-1-([1,2,4]triazolo[4,3-a]pyrazin-8-yl)pyrrolidin-3-ol has been studied for its potential applications in various fields. In medicine, it has been investigated as a potential treatment for cancer, Alzheimer's disease, and other neurodegenerative disorders. In agriculture, it has been studied as a potential pesticide and herbicide. In industry, it has been investigated as a potential material for the production of polymers and other materials.
Properties
IUPAC Name |
3-methyl-1-([1,2,4]triazolo[4,3-a]pyrazin-8-yl)pyrrolidin-3-ol |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H13N5O/c1-10(16)2-4-14(6-10)8-9-13-12-7-15(9)5-3-11-8/h3,5,7,16H,2,4,6H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FPWGZMFHYVTQHX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(CCN(C1)C2=NC=CN3C2=NN=C3)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H13N5O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
219.24 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.